Cas no 2179-57-9 (Diallyl disulfide)

Diallyl disulfide inhibits human squalene monooxygenase with an IC50 of 400 for squalene epoxidation μ M
Diallyl disulfide structure
Diallyl disulfide structure
Diallyl disulfide
2179-57-9
C6H10S2
146.2736
MFCD00008656
42573
24859096

Diallyl disulfide Properties

Names and Identifiers

    • Diallyl Disulfide
    • 4,5-Dithia-1,7-octadiene
    • Allyl disulfide
    • Diallyldisulfide, remainder mainly diallyl sulfide
    • Disulfide, di-2-propenyl
    • DADS
    • Garlicin
    • 3-(prop-2-enyldisulfanyl)prop-1-ene
    • ALLYL DISULFIDE(AS) PrintBack
    • 1,2-DiMethylhydrazine dihydrochloride
    • 2-Propenyl disulfide
    • 2-Propenyl disulphide
    • Allyl disulphide
    • diallyic disulfide
    • diallyl disulphide
    • Di-2-propenyl disulfide
    • Diallyldisulfide
    • 1,2-Diallyldisulfane
    • 3-Allyldisulfanyl-Propene
    • Di(2-propenyl) disulfide
    • FEMA No. 2028
    • Disulfide, di-2-propen-1-yl
    • 5HI47O6OA7
    • 3-(allyldisulfanyl)prop-1-ene
    • Di-2-propenyl disulfide, 9CI
    • 3-(Allyldisulfanyl)-1-propene
    • PFRGXCVKLLPLIP
    • 3,3'-disulfanediylbis(prop-1-ene)
    • 3,3'-dithiobis(prop-1-ene)
    • +Expand
    • MFCD00008656
    • PFRGXCVKLLPLIP-UHFFFAOYSA-N
    • 1S/C6H10S2/c1-3-5-7-8-6-4-2/h3-4H,1-2,5-6H2
    • S(C([H])([H])C([H])=C([H])[H])SC([H])([H])C([H])=C([H])[H]
    • 1699241

Computed Properties

  • 146.02200
  • 0
  • 2
  • 5
  • 172.074
  • 8
  • 58.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.2
  • nothing
  • 0
  • 50.6

Experimental Properties

  • 2.73980
  • 50.60000
  • n20/D 1.541(lit.)
  • 180-195 °C(lit.)
  • 1 mmHg ( 20 °C)
  • Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • 2028
  • Oil
  • Sensitive to heat and air
  • 1.008 g/mL at 25 °C(lit.)

Diallyl disulfide Security Information

  • GHS06 GHS06
  • BB1000000
  • 3
  • 6.1
  • S26-S36/37/39-S37/39-S16
  • II
  • II
  • R10; R22; R36/37/38
  • 6.1
  • Xn Xn
  • UN 2810 6.1/PG 3
  • H301,H315,H319,H335
  • P261,P301+P310,P305+P351+P338
  • dangerous
  • 2-8°C
  • III
  • 22-36/37/38
  • Danger
  • Yes
  • 6.1
  • 13

Diallyl disulfide Customs Data

  • 3911900004
  • China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diallyl disulfide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB72569-1g
Diallyl disulfide
2179-57-9 80%
1g
$17.00 2024-04-20
abcr
AB179165-5 g
Diallyl disulfide, tech., 80%; .
2179-57-9 80%
5g
€52.30 2023-05-07
Ambeed
A444166-5g
Diallyldisulfide
2179-57-9 80% (stabilized with TBC)
5g
$7.0 2024-07-20
Chemenu
CM393275-10mg
Diallyl Disulfide
2179-57-9 95%+
10mg
$77 2023-02-02
Enamine
EN300-691227-0.05g
3-(prop-2-en-1-yldisulfanyl)prop-1-ene
2179-57-9 85%
0.05g
$19.0 2023-04-20
LKT Labs
A4544-100 mg
Allyl Disulfide
2179-57-9 ≥98%
100MG
$80.40 2023-07-11
MedChemExpress
HY-W015635-10mg
Diallyl disulfide
2179-57-9
10mg
¥500 2022-06-06
TRC
D416035-1g
Diallyl Disulphide (Technical grade, >80%)
2179-57-9
1g
$ 68.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L11106-5g
Diallyl disulfide, tech. 80%, remainder mainly diallyl sulfide and diallyl trisulfide
2179-57-9 tech. 80%
5g
¥492.00 2023-03-03
BAI LING WEI Technology Co., Ltd.
408447-5G
Allyl disulfide, 90%, remainder mainly diallyl sulfide and diallyl trisulfide
2179-57-9 90%
5G
¥ 82 2022-04-26

Diallyl disulfide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:HCO2H
1.2R:HBr
2.1S:H2O, S:EtOH
2.2R:HCl, S:H2O
2.3R:NaOH, S:H2O
2.4R:K3Fe(CN)6, S:H2O
Reference
Synthesis of diallyl mono- and polysulfides
By Chu, Yong et al, Hecheng Huaxue, 2001, 9(6), 541-542

Synthetic Circuit 2

Reaction Conditions
1.1R:Bu4N+ •Br-
1.2R:NaOH, S:H2O
Reference
Reactions of 2-allylthiobenzimidazole, -oxazole, -thiazole, and the isomeric thiones with dichlorocarbene
By Ramazanova, P. A. et al, Chemistry of Heterocyclic Compounds (New York(Translation of Khimiya Geterotsiklicheskikh Soedinenii, 2000, 36(2), 201-206

Synthetic Circuit 3

Reaction Conditions
1.1R:H2S, S:DMSO
Reference
Thiylation of diallyl chalcogenides
By Musorin, G. K. et al, Sulfur Letters, 1996, 20(1), 15-22

Synthetic Circuit 4

Reaction Conditions
1.1R:H2S, S:DMSO
Reference
Chalcogen exchange with sulfur in diallyl chalcogenides subjected to the H2S-DMSO system
By Musorin, G. K. and Amosova, S. V., Zhurnal Obshchei Khimii, 1995, 65(5), 810-11

Synthetic Circuit 5

Reaction Conditions
1.1R:Na2Te, S:(Me2N)3P=O
2.1R:H2S, S:DMSO
Reference
Exchange of tellurium with sulfur in diallyl telluride in the presence of a hydrogen sulfide-methyl sulfoxide system
By Musorin, G. K. et al, Metalloorganicheskaya Khimiya, 1992, 5(4), 975-6

Synthetic Circuit 6

Reaction Conditions
1.1R:H2S, S:DMSO
Reference
Selenium exchange with sulfur in diallyl selenide in a hydrogen sulfide-DMSO system
By Musorin, G. K. et al, Zhurnal Organicheskoi Khimii, 1991, 27(4), 878

Diallyl disulfide Raw materials

Diallyl disulfide Preparation Products

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2179-57-9 (Diallyl disulfide) Related Products

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